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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B15552613

For Researchers, Scientists, and Drug Development Professionals

Abstract

Disperse Orange 30 is a monoazo disperse dye used extensively in the textile industry for
coloring synthetic fibers such as polyester and nylon. Due to its chemical stability and low water
solubility, it has the potential to persist in the environment, raising concerns about its role as a
contaminant. This technical guide provides a comprehensive overview of the available scientific
data on Disperse Orange 30, including its physicochemical properties, environmental fate,
ecotoxicity, and potential human health effects. Detailed experimental protocols for its analysis
and degradation are presented, along with diagrams of key biological pathways and
experimental workflows to support further research in this area.

Physicochemical Properties

A thorough understanding of the physicochemical properties of Disperse Orange 30 is
essential for predicting its environmental behavior and fate. The following table summarizes
key quantitative data.
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Property Value Reference

3-[[2-(acetyloxy)ethyl][4-[(2,6-
) dichloro-4-
Chemical Name _ _ [1]
nitrophenyl)azo]phenyl]lamino]

propanenitrile

CAS Number 12223-23-3 [21[3]
Molecular Formula C19H17CI2N504 [2][3]
Molecular Weight 450.27 g/mol [2]
Appearance Orange/Brown powder [2]
Boiling Point 645 °C at 760 mmHg [3]
Density 1.38 g/cm3 [3]
Vapor Pressure 1.59 x 1071 mmHg at 25°C [3]

LogP (Octanol-Water Partition
. 6.12 [3]
Coefficient)

Environmental Fate and Degradation

Disperse Orange 30 is released into the environment primarily through industrial wastewater
from textile dyeing processes.[1] Its low water solubility and high octanol-water partition
coefficient suggest a tendency to partition from water into sediment and sludge.[1]

Abiotic Degradation

Due to its chemical structure, Disperse Orange 30 is resistant to aerobic biodegradation.[1]
Hydrolysis is not considered a significant degradation pathway.

Biotic Degradation

Under anaerobic conditions, the primary degradation pathway for Disperse Orange 30, like
other azo dyes, is the reductive cleavage of the azo bond (-N=N-). This process is microbially
mediated by azoreductase enzymes, which are produced by a variety of bacteria. The cleavage
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of the azo bond results in the formation of aromatic amines, which may be more mobile and
potentially more toxic than the parent dye molecule.

A proposed degradation pathway for Disperse Orange 30, based on the known mechanisms
of azoreductases, is presented below.
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Degradation Products

N-(4-aminophenyl)-N-(2-cyanoethyl)-2-aminoethyl acetate

Disperse Orange 30 g s
P 9 (Anaerobic Conditions) v

2,6-dichloro-4-nitroaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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